Cas no 1004618-86-3 (4-(2,5-Dimethylphenyl)piperidine hydrochloride)

• Product Name: 4-(2,5-Dimethylphenyl)piperidine hydrochloride
• CAS No: 1004618-86-3
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 1069113
• PubChem ID: 46735545
• Update Time: 2025-11-02

4-(2,5-Dimethylphenyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dimethylphenyl)piperidine hydrochloride
• 4-(2,5-DIMETHYLPHENYL)PIPERIDINE
• 4-(2,5-dimethylphenyl)piperidine;hydrochloride
• AKOS015844660
• DA-22911
• 1004618-86-3
• SCHEMBL4888125

• MDL： MFCD11100470
• Inchi： 1S/C13H19N.ClH/c1-10-3-4-11(2)13(9-10)12-5-7-14-8-6-12;/h3-4,9,12,14H,5-8H2,1-2H3;1H
• InChI Key： BEXMTWSFPRNNIQ-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C2C=C(C)C=CC=2C)CC1

Computed Properties

• Exact Mass: 225.1284273g/mol
• Monoisotopic Mass: 225.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

4-(2,5-Dimethylphenyl)piperidine hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(2,5-Dimethylphenyl)piperidine hydrochloride

Recent Advances in the Study of 4-(2,5-Dimethylphenyl)piperidine hydrochloride (CAS: 1004618-86-3)

4-(2,5-Dimethylphenyl)piperidine hydrochloride (CAS: 1004618-86-3) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological disorders and pain management. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in medicine.

The compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities. Its structural features, including the dimethylphenyl group, contribute to its unique interactions with biological targets. Recent synthetic methodologies have improved the yield and purity of 4-(2,5-Dimethylphenyl)piperidine hydrochloride, making it more accessible for preclinical and clinical studies. Advances in analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have facilitated the precise characterization of this compound.

Pharmacological studies have revealed that 4-(2,5-Dimethylphenyl)piperidine hydrochloride exhibits promising activity as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with dopamine and serotonin receptors, suggesting potential applications in the treatment of mood disorders and neurodegenerative diseases. Animal models have demonstrated its efficacy in reducing pain perception, likely through its action on central nervous system pathways. These findings highlight the compound's dual potential as both a neuroprotective agent and an analgesic.

In addition to its neurological effects, recent research has explored the compound's pharmacokinetic properties. Studies indicate that 4-(2,5-Dimethylphenyl)piperidine hydrochloride has favorable bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent. However, challenges remain in optimizing its selectivity and minimizing off-target effects. Ongoing structure-activity relationship (SAR) studies aim to address these issues by modifying the compound's chemical structure to enhance its therapeutic index.

The safety profile of 4-(2,5-Dimethylphenyl)piperidine hydrochloride has also been a focus of recent investigations. Toxicity studies in vitro and in vivo have provided preliminary data on its tolerability, with results suggesting a relatively low risk of adverse effects at therapeutic doses. Nonetheless, further long-term studies are needed to fully assess its safety and potential side effects. Regulatory considerations, including compliance with Good Laboratory Practice (GLP) guidelines, will be essential as the compound progresses toward clinical trials.

Looking ahead, the potential applications of 4-(2,5-Dimethylphenyl)piperidine hydrochloride extend beyond its current scope. Emerging research suggests its utility in combination therapies, where it may enhance the efficacy of existing drugs for complex conditions such as chronic pain and depression. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical treatments. The compound's versatility and promising preclinical data position it as a valuable candidate for future drug development.

In conclusion, 4-(2,5-Dimethylphenyl)piperidine hydrochloride (CAS: 1004618-86-3) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its multifaceted pharmacological properties, coupled with advances in synthesis and characterization, underscore its potential as a therapeutic agent. Continued exploration of its mechanisms and applications will be crucial for realizing its full clinical potential. This research brief serves as a snapshot of the current state of knowledge, highlighting both the opportunities and challenges associated with this promising compound.